2-[(R)-carboxy-[(2-thiophen-2-ylacetyl)amino]methyl]-5-methylidene-4H-1,3-thiazine-4-carboxylic acid

• Molecular Formula: C14H14N2O5S2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[(R)-carboxy-[(2-thiophen-2-ylacetyl)amino]methyl]-5-methylidene-4H-1,3-thiazine-4-carboxylic acid
• InChI: InChI=1S/C14H14N2O5S2/c1-7-6-23-12(16-10(7)13(18)19)11(14(20)21)15-9(17)5-8-3-2-4-22-8/h2-4,10-11H,1,5-6H2,(H,15,17)(H,18,19)(H,20,21)/t10?,11-/m0/s1
• InChI Key: VBBNCGUNWSPHOY-DTIOYNMSSA-N
• Isomeric SMILES: C=C1CSC(=NC1C(=O)O)[C@@H](C(=O)O)NC(=O)CC2=CC=CS2
• Canonical SMILES: C=C1CSC(=NC1C(=O)O)C(C(=O)O)NC(=O)CC2=CC=CS2

Description

This compound is a small molecule with the chemical formula C₁₄H₁₄N₂O₅S₂ . It belongs to the class of n-acyl-L-alpha-amino acids . The compound’s systematic name is 2-[carboxy-(2-thiophen-2-yl-acetylamino)-methyl]-5-methyl-3,6-dihydro-2H-[1,3]thiazine-4-carboxylic acid .

Preparation Methods

The synthetic routes for this compound involve the acetylation of thiophene-2-carboxylic acid followed by further modifications. One common method is the double deprotonation of thiophene-2-carboxylic acid using Lithium Diisopropylamide (LDA) , yielding the 5-lithio derivative. This intermediate serves as a precursor for various 5-substituted derivatives, including our target compound .

Chemical Reactions Analysis

• Oxidation and Reduction : The compound may undergo oxidation or reduction reactions, but specific examples are not readily available.
• Substitution Reactions : It could participate in substitution reactions, although detailed conditions are scarce.
• Common Reagents : Reagents like oxidizing agents (e.g., KMnO₄), reducing agents (e.g., LiAlH₄), and nucleophiles (e.g., NaN₃) may be relevant.
• Major Products : These depend on the specific reaction conditions and substituents involved.

Scientific Research Applications

• Chemistry : Limited information exists, but it could serve as a building block for more complex molecules.
• Biology : No direct biological applications are documented.
• Medicine : No specific medicinal uses are reported.
• Industry : Its industrial applications remain elusive.

Mechanism of Action

Unfortunately, the precise mechanism by which this compound exerts its effects is not well-documented. Further research is needed to uncover its molecular targets and pathways.

Comparison with Similar Compounds

• Unique Features : Highlighting its uniqueness is challenging due to the scarcity of data.
• Similar Compounds : While no direct analogs are specified, related compounds in the thiazine family may share structural similarities.